Cas no 574750-44-0 (L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-)

L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl- structure
574750-44-0 structure
Product Name:L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-
CAS No:574750-44-0
MF:C40H70N12O17
MW:991.054009914398
CID:345167
Update Time:2024-01-28

L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-
    • L-Asparagine, L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-
    • Inchi: 1S/C40H70N12O17/c1-8-18(6)29(43)37(65)46-20(9-16(2)3)32(60)49-24(14-54)35(63)50-25(15-55)36(64)52-31(19(7)56)39(67)47-21(10-26(41)57)33(61)51-30(17(4)5)38(66)44-12-28(59)45-23(13-53)34(62)48-22(40(68)69)11-27(42)58/h16-25,29-31,53-56H,8-15,43H2,1-7H3,(H2,41,57)(H2,42,58)(H,44,66)(H,45,59)(H,46,65)(H,47,67)(H,48,62)(H,49,60)(H,50,63)(H,51,61)(H,52,64)(H,68,69)/t18-,19+,20-,21-,22-,23-,24-,25-,29-,30-,31-/m0/s1
    • InChI Key: HZBFUYLZVPNOPO-MWDABPPMSA-N
    • SMILES: C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

  • Exact Mass: 990.4986

Experimental Properties

  • Density: 1.344±0.06 g/cm3(Predicted)
  • Boiling Point: 1581.9±65.0 °C(Predicted)
  • PSA: 492.32
  • pka: 3.08±0.10(Predicted)

L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl- Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd